Cas no 649726-57-8 (1H-Pyrrole-3-carboxamide, N-(aminoiminomethyl)-1-(2-quinolinyl)-)
649726-57-8 structure
Product Name:1H-Pyrrole-3-carboxamide, N-(aminoiminomethyl)-1-(2-quinolinyl)-
CAS No:649726-57-8
MF:C15H13N5O
MW:279.296622037888
CID:410560
PubChem ID:137152775
Update Time:2025-04-19
1H-Pyrrole-3-carboxamide, N-(aminoiminomethyl)-1-(2-quinolinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-3-carboxamide, N-(aminoiminomethyl)-1-(2-quinolinyl)-
- N-(hydrazinylmethylidene)-1-quinolin-2-ylpyrrole-3-carboxamide
- 649726-57-8
- N-[(E)-Hydrazinylmethylidene]-1-(quinolin-2-yl)-1H-pyrrole-3-carboxamide
- DTXSID30800353
-
- Inchi: 1S/C15H13N5O/c16-18-10-17-15(21)12-7-8-20(9-12)14-6-5-11-3-1-2-4-13(11)19-14/h1-10H,16H2,(H,17,18,21)
- InChI Key: WQGDRXPICUSUAE-UHFFFAOYSA-N
- SMILES: O=C(C1C=CN(C=1)C1C=CC2C=CC=CC=2N=1)N/C=N/N
Computed Properties
- Exact Mass: 279.11219
- Monoisotopic Mass: 279.11201006g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 400
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 85.3Ų
Experimental Properties
- PSA: 85.3
1H-Pyrrole-3-carboxamide, N-(aminoiminomethyl)-1-(2-quinolinyl)- Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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